Cas no 1210372-31-8 (N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide)

• Product Name: N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide
• CAS No: 1210372-31-8
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 6460598
• Update Time: 2025-07-09

N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide
• N-[2-(2-methylimidazol-1-yl)ethyl]-N'-(6-methylpyridin-2-yl)oxamide

• Inchi： 1S/C14H17N5O2/c1-10-4-3-5-12(17-10)18-14(21)13(20)16-7-9-19-8-6-15-11(19)2/h3-6,8H,7,9H2,1-2H3,(H,16,20)(H,17,18,21)
• InChI Key： JLPUJSNZYUYFHT-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=NC=C1)(=O)C(NC1=NC(C)=CC=C1)=O

Additional information on N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide

Comprehensive Overview of N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide (CAS No. 1210372-31-8)

The compound N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide (CAS No. 1210372-31-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both imidazole and pyridine moieties, makes it a promising candidate for various applications, including drug development and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule compounds like 1210372-31-8 has surged due to their versatility in drug discovery and medicinal chemistry. This compound's heterocyclic framework is a key feature, as it mimics natural ligands, enabling it to bind effectively to enzymes and proteins. Such properties align with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount. Scientists are also exploring its potential in cancer research, given the rising global focus on oncology therapeutics.

The synthesis of N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide involves multi-step organic reactions, often requiring catalysts and high-purity reagents. Its CAS No. 1210372-31-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's molecular weight and solubility are critical parameters for researchers, as they influence its bioavailability and formulation stability.

From an industrial perspective, 1210372-31-8 is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. These techniques are essential for identifying lead compounds in pharmaceutical R&D. Additionally, the compound's structure-activity relationship (SAR) is a hot topic, as it helps optimize its biological performance. With the growing emphasis on AI-driven drug design, computational models are increasingly used to predict the behavior of such molecules, reducing time and costs in development.

Environmental and safety considerations are also paramount when handling N-2-(2-methyl-1H-imidazol-1-yl)ethyl-N'-(6-methylpyridin-2-yl)ethanediamide. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions is another area of interest, particularly for long-term storage and transportation in the life sciences sector.

In summary, CAS No. 1210372-31-8 represents a fascinating example of modern chemical innovation, bridging gaps between organic synthesis and biomedical applications. Its relevance in drug development, coupled with advancements in computational chemistry, positions it as a compound of enduring scientific and commercial value. As research progresses, its potential to address unmet medical needs will likely expand, making it a cornerstone in next-generation therapeutics.